Cas no 325987-09-5 (N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide)

• Product Name: N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide
• CAS No: 325987-09-5
• MF: C₁₃H₈BrClN₂OS₂
• MW: 387.702418327332
• CID: 6103404
• PubChem ID: 3524691
• Update Time: 2025-07-02

N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide
• (E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-5-chlorothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(6-bromo-3-methyl-2(3H)-benzothiazolylidene)-5-chloro-
• F0174-0296
• AKOS003626949
• N-[(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5-chlorothiophene-2-carboxamide
• N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-5-chlorothiophene-2-carboxamide
• 325987-09-5

• Inchi： 1S/C13H8BrClN2OS2/c1-17-8-3-2-7(14)6-10(8)20-13(17)16-12(18)9-4-5-11(15)19-9/h2-6H,1H3
• InChI Key： DYIUWSMNVHMPLM-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(C)C3=CC=C(Br)C=C3S2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 385.89500g/mol
• Monoisotopic Mass: 385.89500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 86.2Ų

Additional information on N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide

Introduction to N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide (CAS No. 325987-09-5)

N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide, identified by its CAS number 325987-09-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The core structure of this compound consists of a benzothiazole moiety linked to a thiophene ring through an amide bond. The presence of bromine and chlorine substituents on the benzothiazole and thiophene rings, respectively, enhances its chemical reactivity and diversity, making it a valuable scaffold for further derivatization and functionalization. Such structural features are often exploited in drug design to modulate pharmacokinetic properties and target specificity.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their broad spectrum of biological activities. Benzothiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The compound N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide is no exception and has been the subject of several investigations aimed at uncovering its pharmacological potential.

One of the most compelling aspects of this compound is its ability to interact with various biological targets. The benzothiazole ring is known to bind effectively with enzymes and receptors involved in critical cellular processes. For instance, studies have shown that benzothiazole derivatives can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The amide linkage in this compound also provides a versatile platform for further functionalization, allowing researchers to tailor its properties for specific therapeutic applications.

The bromine substituent on the benzothiazole ring adds an additional layer of reactivity, enabling cross-coupling reactions that can be used to introduce diverse functional groups. This feature is particularly useful in the synthesis of more complex derivatives that may exhibit enhanced biological activity. Similarly, the chlorine atom on the thiophene ring can serve as a handle for further chemical modifications, such as nucleophilic substitution reactions, which can lead to novel analogs with improved pharmacological profiles.

Recent research has also highlighted the importance of computational methods in the study of heterocyclic compounds like N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide. Molecular modeling techniques have been employed to predict binding affinities and understand how this compound interacts with biological targets at the molecular level. These studies have provided valuable insights into the structural features that contribute to its biological activity and have guided the design of more effective derivatives.

In addition to its potential therapeutic applications, this compound has also been explored for its role in materials science. Heterocyclic molecules are increasingly being used in the development of organic electronic materials due to their unique electronic properties. The conjugated system present in N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide, consisting of alternating double bonds between carbon atoms in both the benzothiazole and thiophene rings, makes it a promising candidate for applications in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and other electronic devices.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as bromination and chlorination. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide with greater efficiency and precision than ever before.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. For example, it has been shown to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). Additionally, preliminary animal studies have suggested that it may have protective effects against oxidative stress-induced damage.

The potential applications of N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylielden strong> strong> strong> strong> strong> strong> strong> strong> strong>nne) - 5-chlorot) - 5-ch) - 5) - 5-chlo) - 5-chl) - 5-chl) - 5-chlo) - 5-chlo) - 5-chlo) - 5-chl) - 5-clorot) - 5-clorot) - 5-clorot) - 5-clorotdCAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.




















>dNo.
>dNo.
>dNo.
>dNo.
>dNo.
>dNo.
>dNo.
>dNo.
>dNo.
>dNo.
>dNo.
>d>d No. is expected to play a significant role in future research endeavors across various disciplines. Its unique structural features and promising biological activities make it a valuable tool for both academic investigation and industrial development. As our understanding of heterocyclic chemistry continues to evolve，this compound will undoubtedly remain at the forefront of pharmaceutical research，offering new insights into disease mechanisms and therapeutic strategies.